Cas no 867311-51-1 (3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene)

3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene structure
867311-51-1 structure
Product Name:3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene
CAS No:867311-51-1
MF:C12H13ClN2S
MW:252.763020277023
CID:3108490
PubChem ID:7129659
Update Time:2025-04-21

3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

    • <br>4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimid ine
    • 3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene
    • 867311-51-1
    • AKOS005137343
    • Z99600216
    • 4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidine
    • EN300-14231
    • CCG-314687
    • 3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),3,5-tetraene
    • SJB31151
    • 3-Chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),3,5-tetraene
    • 3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene
    • Inchi: 1S/C12H13ClN2S/c1-7-14-11(13)10-8-5-3-2-4-6-9(8)16-12(10)15-7/h2-6H2,1H3
    • InChI Key: FCVCCAFFZXPKGV-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(Cl)=C2C3CCCCCC=3SC2=N1

Computed Properties

  • Exact Mass: 252.0487973Da
  • Monoisotopic Mass: 252.0487973Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 54Ų

3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene Pricemore >>

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TRC
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Enamine
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